Cas no 863513-31-9 (N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide)

• Product Name: N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide
• CAS No: 863513-31-9
• MF: C₁₅H₁₃N₃OS₂
• MW: 315.41322016716
• CID: 5823622
• PubChem ID: 5310012
• Update Time: 2025-10-28

N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-(pyridin-3-yl)thiazol-4-yl)ethyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-[2-[2-(3-pyridinyl)-4-thiazolyl]ethyl]-
• SMR000018199
• STK858354
• CHEMBL1460048
• HMS2243H22
• ZINC04167024
• AKOS002047439
• N-{2-[2-(pyridin-3-yl)-1,3-thiazol-4-yl]ethyl}thiophene-2-carboxamide
• F0686-0165
• 863513-31-9
• N-[2-(2-pyridin-3-yl-1,3-thiazol-4-yl)ethyl]thiophene-2-carboxamide
• MLS000102718
• N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide

• Inchi： 1S/C15H13N3OS2/c19-14(13-4-2-8-20-13)17-7-5-12-10-21-15(18-12)11-3-1-6-16-9-11/h1-4,6,8-10H,5,7H2,(H,17,19)
• InChI Key： SQDCABSRWBRCQG-UHFFFAOYSA-N
• SMILES： C1(C(NCCC2=CSC(C3=CC=CN=C3)=N2)=O)SC=CC=1

Computed Properties

• Exact Mass: 315.05000439g/mol
• Monoisotopic Mass: 315.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide

Comprehensive Overview of N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide (CAS No. 863513-31-9)

N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide, with the CAS number 863513-31-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring, a thiazole moiety, and a thiophene-carboxamide group, making it a promising candidate for various applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural resemblance to bioactive molecules.

The compound's synthetic pathway and structure-activity relationship (SAR) have been subjects of extensive study. Its thiazole and pyridine components are known for their roles in enhancing binding affinity and selectivity in medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such heterocyclic compounds, as they are frequently used in virtual screening and molecular docking studies. This aligns with the growing demand for precision medicine and targeted therapies.

From a biochemical perspective, N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide exhibits intriguing properties due to its ability to interact with enzymatic active sites and protein-protein interfaces. Its thiophene-carboxamide segment is particularly noteworthy, as similar structures have been linked to anti-inflammatory and antiproliferative activities. These characteristics make it a valuable scaffold for developing novel therapeutics, especially in oncology and immunology research.

The compound's physicochemical properties, such as solubility, logP, and stability, are critical for its drug-likeness and formulation development. Advances in high-throughput screening (HTS) and cheminformatics have enabled researchers to optimize these parameters efficiently. Additionally, the rise of green chemistry has spurred interest in sustainable synthesis methods for such compounds, reducing environmental impact while maintaining yield and purity.

In the context of intellectual property and market trends, CAS 863513-31-9 has been referenced in several patents related to small-molecule therapeutics and diagnostic agents. Its potential applications in personalized medicine and biomarker discovery align with current healthcare innovations. As the pharmaceutical industry shifts toward orphan drugs and rare disease treatments, compounds like this are likely to play a pivotal role.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, HPLC, mass spectrometry) of N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide is essential for quality control and regulatory compliance. The compound's stereochemistry and crystallographic properties also warrant further investigation, as these factors influence its bioavailability and pharmacokinetics.

In summary, N-{2-2-(pyridin-3-yl)-1,3-thiazol-4-ylethyl}thiophene-2-carboxamide (CAS 863513-31-9) represents a versatile and highly studied compound with broad implications in drug development and chemical biology. Its integration into modern research paradigms, such as AI-assisted discovery and sustainable synthesis, underscores its relevance in addressing contemporary scientific challenges.